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For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Direct toxicological data for 1-Ethenylcyclopropane-1-sulfonamide is not publicly
available at the time of this publication.[1][2] This guide provides a comparative assessment
based on the toxicological profiles of structurally related compounds and the general class of
sulfonamides to infer a potential toxicological profile. All data for the target compound should
be considered predictive until confirmed by experimental studies.

Introduction

1-Ethenylcyclopropane-1-sulfonamide is an organic compound featuring a cyclopropane
ring, a sulfonamide functional group, and an ethenyl (vinyl) substituent.[3] Its unique structure,
combining the strained cyclopropane ring with the pharmacologically significant sulfonamide
group, makes it a molecule of interest for synthetic and medicinal chemistry.[3] Understanding
its toxicological profile is crucial for safe handling and for evaluating its potential in drug
development. This guide compares the limited available data with that of its structural analogs
to build a predictive toxicological assessment.

Comparative Toxicological Data
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The following table summarizes the known toxicological information for 1-
Ethenylcyclopropane-1-sulfonamide and its key structural fragments or related molecules.
This comparison allows for an estimation of its potential hazards.
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1- General
. . Cyclopropanes _
Toxicological Ethenylcyclopro _ Ethenylcyclopro  Sulfonamides
. ulfonamide )
Endpoint pane-1- pane (Analog) (Chemical
_ (Analog)
sulfonamide Class)
Harmful if Varies; some are
Acute Oral Data not swallowed Data not of low toxicity,
Toxicity available[2] (Acute Tox. 4 available while others can
Oral)[4] be harmful.[5]
Generally low,
o Data not Data not Data not
Dermal Toxicity ) ) ] but can cause
available[2] available available o
skin irritation.[6]
) May cause Can cause
Inhalation Data not Data not ) )
o , , respiratory respiratory
Toxicity available[2] available o S
irritation[7] irritation.[6]
Causes serious )
o Data not o Causes serious Can cause eye
Eye Irritation ] eye irritation o S
available ) eye irritation[7] irritation.[6]
(Eye Irrit. 2)[4]
) o Data not Data not Causes skin Can cause skin
Skin Irritation ) ) S S
available available irritation[7] irritation.[6]
Generally not
o Data not Data not Data not genotoxic, but
Genotoxicity ] ) ] )
available available available some exceptions
exist.
Known to cause
allergic
reactions; severe
o Data not Data not Data not _ _
Hypersensitivity ) ) ] reactions like
available available available
Stevens-Johnson
syndrome are a
known risk.[5]
Other Key Data not Data not Highly flammable  Potential for
Toxicities available available liquid and nephrotoxicity
vapor[7] (kidney damage)
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and
hematological
effects (e.g.,
hemolytic
anemia).[5][8]

Key Signaling Pathways and Experimental
Workflows

Visualizations are provided for a standard toxicological assessment workflow and the primary
mechanism of action for sulfonamide-based antimicrobials.
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Test Compound:

1-Ethenylcyclopropane-1-sulfonamide
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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